N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C15H13N3O3S/c1-20-11-6-4-10(5-7-11)14-17-18-15(21-14)16-13(19)9-12-3-2-8-22-12/h2-8H,9H2,1H3,(H,16,18,19)
• InChI Key: KLCZFXGSEXHGON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)CC3=CC=CS3
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide, commonly known as MOT, is a chemical compound with potential applications in scientific research. It belongs to the family of oxadiazole derivatives and has been studied for its various biochemical and physiological effects.

Scientific Research Applications

Pharmacological and Toxicity Assessment

• 1,3,4-oxadiazole and pyrazole novel derivatives, including compounds similar to N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide, have been investigated for their pharmacological potential. Computational and pharmacological evaluations revealed their potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. A specific compound exhibited moderate inhibitory effects in all assays, highlighting the diverse pharmacological applications of these derivatives (Faheem, 2018).

Anticancer Properties

• The synthesis of novel 1,3,4-oxadiazole derivatives, including those structurally related to this compound, has shown promising anticancer properties. One study evaluated the compounds' in vitro antimicrobial activity against various bacteria and fungi, and their antiproliferative activity against human tumor cell lines. Certain compounds displayed significant inhibitory activity against tumor cell lines, indicating their potential as chemotherapeutic agents (Kaya et al., 2017).

Antimicrobial and Hemolytic Activity

• A series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were prepared and screened for antimicrobial and hemolytic activity. The compounds showed varied degrees of activity against selected microbial species. This research demonstrates the potential of 1,3,4-oxadiazole compounds, similar to the compound , in antimicrobial applications (Gul et al., 2017).

Antiviral and Antibacterial Activities

• Derivatives of 1,3,4-oxadiazole have been evaluated for their antiviral and antibacterial activities. A study highlighted the synthesis and biological screening of these derivatives, demonstrating their effectiveness against specific bacterial and viral strains. This suggests the potential application of such compounds in developing antiviral and antibacterial agents (Kaplancıklı et al., 2012).

Anti-Inflammatory Activity

• Compounds structurally related to this compound have been synthesized and tested for their anti-inflammatory activity. A study on various 5-[[(acetamidophen-4-yl)oxy]methyl]-2-(p-substituted phenylamino)-1,3,4-oxadiazoles showed significant anti-inflammatory activity, suggesting the potential of such compounds in anti-inflammatory drug development (Nargund et al., 1994).